Cas no 1261981-11-6 (5-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid)

• Product Name: 5-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid
• CAS No: 1261981-11-6
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• CID: 2767386
• PubChem ID: 53224143
• Update Time: 2025-04-21

5-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[3-Fluoro-4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
• 5-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%
• 5-(3-FLUORO-4-METHOXYCARBONYLPHENYL)NICOTINIC ACID
• DTXSID80688123
• 1261981-11-6
• MFCD18318225
• 5-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid

• Inchi： 1S/C14H10FNO4/c1-20-14(19)11-3-2-8(5-12(11)15)9-4-10(13(17)18)7-16-6-9/h2-7H,1H3,(H,17,18)
• InChI Key： RNQRURLHMAHEKM-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 275.05938596Da
• Monoisotopic Mass: 275.05938596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76.5Ų